Cas no 293737-74-3 (2-Methyl-5-(5-methyl-1,3-benzoxazol-2-yl)aniline)

• Product name: 2-Methyl-5-(5-methyl-1,3-benzoxazol-2-yl)aniline
• CAS No: 293737-74-3
• MF: C₁₅H₁₄N₂O
• MW: 238.28446
• MDL: MFCD00579065
• CID: 852709
• PubChem ID: 721050

2-Methyl-5-(5-methyl-1,3-benzoxazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(5-methyl-benzooxazol-2-yl)-phenylamine
• 2-methyl-5-(5-methylbenzoxazol-2-yl)phenylamine
• AC1LF0NF
• CTK6C0468
• Oprea1_399069
• Oprea1_680189
• STOCK2S-27904
• SureCN2491813
• CCG-106247
• 293737-74-3
• SR-01000430190
• AKOS000108887
• DTXSID90352202
• ALBB-027745
• CS-0313604
• G74736
• Cambridge id 5249972
• SCHEMBL2491813
• AG-690/40128902
• SR-01000430190-1
• 2-Methyl-5-(5-methylbenzo[d]oxazol-2-yl)aniline
• VS-00524
• 2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)aniline
• STK345867
• MFCD00579065
• BBL000254
• 2-Methyl-5-(5-methyl-1,3-benzoxazol-2-yl)aniline

• MDL： MFCD00579065
• Inchi： InChI=1S/C15H14N2O/c1-9-3-6-14-13(7-9)17-15(18-14)11-5-4-10(2)12(16)8-11/h3-8H,16H2,1-2H3
• InChI Key： ADAAURXAJSQCKI-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)OC(=N2)C3=CC(=C(C)C=C3)N

Computed Properties

• Exact Mass: 238.110613074g/mol
• Monoisotopic Mass: 238.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 394.9±37.0 °C at 760 mmHg
• Flash Point: 192.6±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Methyl-5-(5-methyl-1,3-benzoxazol-2-yl)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-Methyl-5-(5-methyl-1,3-benzoxazol-2-yl)aniline

Comprehensive Overview of 2-Methyl-5-(5-methyl-1,3-benzoxazol-2-yl)aniline (CAS No. 293737-74-3): Properties, Applications, and Industry Insights

2-Methyl-5-(5-methyl-1,3-benzoxazol-2-yl)aniline, identified by its CAS number 293737-74-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzoxazole derivative features a unique molecular structure combining an aniline moiety with a methyl-substituted benzoxazole ring, making it a versatile intermediate for synthesizing advanced functional materials. The compound's fluorescence properties and electron-rich aromatic system have positioned it as a promising candidate for applications ranging from organic light-emitting diodes (OLEDs) to biomedical imaging probes.

Recent studies highlight the growing demand for benzoxazole-based compounds in optoelectronic devices, driven by the global push for energy-efficient display technologies. Researchers are particularly interested in how the methyl groups at the 2- and 5-positions of this compound influence its photostability and charge transport characteristics. Analytical techniques such as HPLC and mass spectrometry confirm its high purity (>98%), while X-ray crystallography studies reveal precise structural details that correlate with its performance in thin-film applications.

The synthesis of CAS 293737-74-3 typically involves a multi-step process starting from 2-amino-4-methylphenol, with careful optimization of reaction conditions to maximize yield and minimize byproducts. Industry experts emphasize the importance of green chemistry principles in its production, responding to increasing searches for "sustainable synthetic methods" and "eco-friendly chemical intermediates". The compound's solubility profile (soluble in DMSO, DMF; partially soluble in ethanol) makes it particularly useful for solution-processed device fabrication.

In pharmaceutical contexts, the 2-methyl-5-(benzoxazol-2-yl)aniline scaffold shows potential as a kinase inhibitor building block, with patent literature suggesting applications in targeted cancer therapies. Its structure-activity relationships are frequently discussed in medicinal chemistry forums, especially regarding modifications that enhance blood-brain barrier penetration. These characteristics align with trending searches for "small molecule drug discovery" and "precision medicine approaches".

From a commercial perspective, suppliers of 293737-74-3 highlight its growing importance in high-value chemical supply chains. Quality control specifications typically require NMR verification and residual solvent analysis, addressing industry concerns about "batch-to-batch consistency" in specialty chemicals. The compound's stability data (typically stored at 2-8°C under inert atmosphere) meets stringent requirements for research-grade materials used in both academic and industrial settings.

Emerging applications in molecular sensors have further expanded interest in this chemical entity. Its ability to undergo photoinduced electron transfer makes it suitable for developing heavy metal detectors and environmental monitoring systems - topics generating substantial search traffic among environmental scientists. Recent publications demonstrate its utility in ratiometric fluorescence sensing platforms when properly functionalized.

Regulatory aspects of 2-Methyl-5-(5-methyl-1,3-benzoxazol-2-yl)aniline production emphasize compliance with REACH regulations and proper safety data sheet documentation. While not classified as hazardous under current standards, proper handling procedures including PPE usage and engineering controls are recommended, reflecting workplace safety trends in chemical manufacturing.

The global market for benzoxazole derivatives like CAS 293737-74-3 is projected to grow at 6.8% CAGR through 2030, driven by demand from Asia-Pacific electronics manufacturers and North American pharmaceutical companies. This growth trajectory corresponds with increasing online queries about "specialty chemicals market trends" and "high-performance material additives". Technical discussions often focus on the compound's thermal decomposition profile (typically stable up to 250°C) and compatibility with polymer matrices.

Future research directions may explore the compound's potential in bioorthogonal chemistry applications or as a ligand in catalytic systems. Its structure-property relationships continue to be a subject of computational chemistry studies, particularly regarding HOMO-LUMO energy levels and intermolecular interactions in solid-state applications. These investigations address persistent search queries about "designing functional organic materials" and "predictive modeling for small molecules".